Cas no 61564-98-5 (5,6-dihydro-1,4-dioxine-2-carboxylic acid)

5,6-dihydro-1,4-dioxine-2-carboxylic acid structure
61564-98-5 structure
Product Name:5,6-dihydro-1,4-dioxine-2-carboxylic acid
CAS No:61564-98-5
MF:C5H6O4
MW:130.098742008209
CID:1628051
PubChem ID:4657579
Update Time:2025-04-21

5,6-dihydro-1,4-dioxine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-1,4-dioxine-5-carboxylic Acid
    • 1-(Dioxen-1)-carbonsaeure
    • HMS1410H07
    • CTK5B3432
    • AC1NFF4A
    • 5,6-Dihydro-[1,4]dioxine-2-carboxylic acid
    • SureCN5462773
    • AC1Q741P
    • Enamine_005793
    • STOCK1N-03415
    • 5,6-Dihydro-1,4-dioxine-2-carboxylic acid
    • BS-13003
    • Z56757223
    • SCHEMBL5462773
    • DTXSID30405307
    • STL191131
    • AKOS000121788
    • G35539
    • IDI1_008028
    • EN300-00179
    • F2124-0504
    • 61564-98-5
    • 5,6-dihydro-1,4-dioxine-2-carboxylicacid
    • MFCD00181678
    • 5,6-dihydro-1,4-dioxine-2-carboxylic acid
    • MDL: MFCD00181678
    • Inchi: 1S/C5H6O4/c6-5(7)4-3-8-1-2-9-4/h3H,1-2H2,(H,6,7)
    • InChI Key: ZZHGJPGNSHXDJV-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=COCC1

Computed Properties

  • Exact Mass: 130.02658
  • Monoisotopic Mass: 130.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 164-166 °C
  • Boiling Point: 222.6±40.0 °C at 760 mmHg
  • Flash Point: 97.4±20.8 °C
  • PSA: 55.76
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-dihydro-1,4-dioxine-2-carboxylic acid Security Information

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